Cas no 22375-00-4 ((4,5-Dihydrooxazol-2-yl)methanol)

• Product Name: (4,5-Dihydrooxazol-2-yl)methanol
• CAS No: 22375-00-4
• MF: C₄H₇NO₂
• MW: 101.103881120682
• MDL: MFCD27965371
• CID: 5088327
• PubChem ID: 14875988
• Update Time: 2024-03-01

(4,5-Dihydrooxazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• Oxymethyl-Oxazoline
• (4,5-dihydrooxazol-2-yl)methanol
• (4,5-dihydro-oxazol-2-yl)-methanol
• 2-Oxazolemethanol, 4,5-dihydro-
• (4,5-Dihydrooxazol-2-yl)methanol

• MDL： MFCD27965371
• Inchi： 1S/C4H7NO2/c6-3-4-5-1-2-7-4/h6H,1-3H2
• InChI Key： APZBIEHZUCEYNW-UHFFFAOYSA-N
• SMILES： O1C(CO)=NCC1

Computed Properties

• Exact Mass: 101.047678466g/mol
• Monoisotopic Mass: 101.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 89.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 41.8

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Melting Point: 132-133 °C
• Boiling Point: 98 °C(Press: 16 Torr)
• pka: 14.00±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Oxazolines